Cas no 65595-03-1 (2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)-)

2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)- structure
65595-03-1 structure
Product Name:2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)-
CAS No:65595-03-1
MF:C13H23NO4
MW:257.3260242939
CID:3276044
PubChem ID:165350360
Update Time:2025-04-21

2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)-
    • 65595-03-1
    • DTXSID101163173
    • Inchi: 1S/C13H23NO4/c1-13(2,3)18-12(17)14-9-5-7-10(14)6-4-8-11(15)16/h10H,4-9H2,1-3H3,(H,15,16)/t10-/m0/s1
    • InChI Key: SVUCMMFQMAMAQX-JTQLQIEISA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@@H]1CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 257.16270821Da
  • Monoisotopic Mass: 257.16270821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.8Ų
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